[(16E,19E)-17-hydroxy-16-methoxycarbonyl-16,19-didehydro-corynane

• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol
• IUPAC Name: methyl (E)-2-[(2S,3E,12bS)-3-ethylidene-2,4,6,7,12,12b-hexahydro-1H-indolo[2,3-a]quinolizin-2-yl]-3-hydroxyprop-2-enoate
• InChI: InChI=1S/C21H24N2O3/c1-3-13-11-23-9-8-15-14-6-4-5-7-18(14)22-20(15)19(23)10-16(13)17(12-24)21(25)26-2/h3-7,12,16,19,22,24H,8-11H2,1-2H3/b13-3-,17-12+/t16-,19-/m0/s1
• InChI Key: WKWHYFHGTWZCLM-PICGZERYSA-N
• Isomeric SMILES: C/C=C\1/CN2CCC3=C([C@@H]2C[C@@H]1/C(=C\O)/C(=O)OC)NC4=CC=CC=C34
• Canonical SMILES: CC=C1CN2CCC3=C(C2CC1C(=CO)C(=O)OC)NC4=CC=CC=C34
• synonyms: geissoschizine

Description

Geissoschizine is an indole alkaloid, a methyl ester, an organic heterotetracyclic compound and an enol.

Scientific Research Applications

Mosquito Larvicide Potential

A study identified a major phyto-compound, Corynan-17-0l,18,19-didehydro-10-methoxy-,acelate (ester), in Citrus limetta that showed effectiveness as a larvicide against various mosquito larvae. This compound, similar in structure to (16E,19E)-17-hydroxy-16-methoxycarbonyl-16,19-didehydro-corynane, was found to be largely non-toxic to aquatic non-target fauna, indicating its potential as an eco-friendly mosquito control agent (Baranitharan et al., 2020).

Drug Target Identification

An in silico study on Cola rostrata epicarp extract identified several bioactive compounds, including a yohimbine derivative structurally related to (16E,19E)-17-hydroxy-16-methoxycarbonyl-16,19-didehydro-corynane. This compound was found to potentially interact with various human protein targets, suggesting applications in treating conditions like cancer, diabetes, and inflammatory diseases (Ajayi et al., 2022).

Role in Organic Synthesis

Research in organic chemistry has explored compounds with similar structures for synthesizing various derivatives. For instance, studies on androsta-5,16-diene derivatives involved palladium-catalyzed carbonylation, leading to compounds with potential pharmaceutical applications (Ács et al., 2009).

Exploration in Supramolecular Chemistry

Compounds like N-(Fluorenyl-9-Methoxycarbonyl) dipeptides, which share structural elements with (16E,19E)-17-hydroxy-16-methoxycarbonyl-16,19-didehydro-corynane, form supramolecular hydrogels. These hydrogels respond to various stimuli such as ligand-receptor interaction, temperature, and pH changes, showcasing potential applications in biomedical and material sciences (Zhang et al., 2003).